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Compound of Interest

Compound Name: Melatonin receptor agonist 1

Cat. No.: B12417661

For researchers in neuroscience, pharmacology, and drug development, the precise detection
of the Melatonin Receptor 1 (MT1) is critical. As a key player in regulating circadian rhythms,
sleep, and mood, the MT1 receptor is a significant therapeutic target. However, the high degree
of homology between the MT1 and MT2 receptors presents a considerable challenge in
antibody specificity, leading to potential cross-reactivity and unreliable experimental outcomes.
This guide provides a comparative overview of several commercially available MT1 receptor
antibodies, summarizing their validation data and outlining key experimental protocols for their
assessment.

Performance Comparison of Commercially Available
MT1 Receptor Antibodies

The following table summarizes key features of several commercially available MT1 receptor
antibodies based on manufacturer-provided information and available research publications.
Direct comparative studies with quantitative cross-reactivity data are limited; therefore,
researchers are strongly encouraged to perform in-house validation for their specific
applications.
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Antibody
Namel/lD

Supplier

Type

Validated
Application

S

Species
Reactivity

Specificity/
Cross-
Reactivity
Data
Summary

AMR-031

Alomone
Labs

Polyclonal
(Rabbit)

WB, IHC

Mouse, Rat

The
immunogen
is a peptide
from the 3rd
intracellular
loop of
mouse
MTNR1A.
IHC staining
in rat
suprachiasm
atic nucleus
shows
specific

localization.

sc-13186
(MellaR; R-
18)

Santa Cruz

Biotechnolog

y

Polyclonal
(Goat)

WB

Not specified
in detail in the
provided
context, but
used in
squirrel tissue
with rat brain
as a positive

control.

Western blot
in squirrel
and rat brain
tissue
showed a
single band
between 35-
40 kDa.

NBP3-41681

Novus

Biologicals

Monoclonal

(Mouse)

WB

Human

Validated for
Western Blot
in human
samples. No
specific

Cross-
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reactivity data

is provided.

Novus

NBP3-03633

Biologicals

Polyclonal
(Rabbit)

IHC, WB

Human,

Mouse, Rat

The
immunogen
is a
recombinant
fusion
protein.
Validated for
IHC in mouse
and rat brain
and for WB.

17172-1-AP

Proteintech

Polyclonal
(Rabbit)

IHC, WB

Human,

Mouse

Used in
multiple
publications
for IHC and
WB. The
target is
Metallothionei
n-1X, which
is different
from the MT1
receptor
(MTNR1A).
This
highlights the
importance of
verifying
target

specificity.

Y31 Custom
(Chicken IgY)

Polyclonal
(Chicken)

IF, IP, WB

Human

Raised
against a C-
terminal
peptide of the
human MT1

receptor.
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Shows
specific
immunofluore
scence in
transfected
cells and fetal
human
kidney,
matching 2-
[*25]]liodomela
tonin binding.
In Western
blot of
immunopreci
pitated
proteins from
transfected
cells, it
detects
bands
correspondin
g to the
glycosylated
monomer and
dimer of the

receptor.

Experimental Protocols

To ensure the reliability of experimental results, rigorous validation of MT1 receptor antibodies
is essential. Below are detailed methodologies for key experiments to assess antibody
specificity and cross-reactivity.

Western Blotting for Specificity Assessment

Western blotting is a fundamental technique to verify if an antibody recognizes a protein of the
expected molecular weight.
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o Sample Preparation: Prepare lysates from cells or tissues known to express the MT1
receptor (positive control) and from cells where the MTNR1A gene has been knocked out or
knocked down (negative control). Also, include lysates from cells overexpressing the MT2
receptor to directly assess cross-reactivity.

o Gel Electrophoresis: Separate 20-40 ug of protein per lane on an SDS-PAGE gel.
o Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVYDF membrane.

» Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat milk or bovine
serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).

e Primary Antibody Incubation: Incubate the membrane with the primary MT1 receptor
antibody overnight at 4°C. Optimal antibody dilution should be determined empirically,
starting with the manufacturer's recommendation (e.g., 1:1000).

e Washing: Wash the membrane three

 To cite this document: BenchChem. [Navigating the Specificity of MT1 Receptor Antibodies:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417661#cross-reactivity-studies-of-commercially-
available-mtl-receptor-antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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